Cas no 2137630-69-2 (8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile)

• Product Name: 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile
• CAS No: 2137630-69-2
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 6178432
• PubChem ID: 165608465
• Update Time: 2025-05-26

8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-744241
• 2137630-69-2
• 8-(2-methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile
• 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile

• Inchi： 1S/C15H25NO/c1-4-14(2,3)12-5-8-15(9-6-12)13(11-16)7-10-17-15/h12-13H,4-10H2,1-3H3
• InChI Key： WDGWQGDNNKXSMT-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)C21CCC(C(C)(C)CC)CC2

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33Ų

Additional information on 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile

Introduction to 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile (CAS No. 2137630-69-2)

8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and functional groups. The compound, identified by its CAS number 2137630-69-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile consists of a spirocyclic core, which is a key feature that contributes to its distinctive chemical and biological properties. The spirocyclic arrangement creates a rigid scaffold that can influence the conformation and reactivity of the molecule. Additionally, the presence of an oxaspiro ring system enhances the compound's potential for interactions with biological targets, such as enzymes and receptors.

The nitrile group at the 4-position of the decane chain introduces a polar and electrophilic moiety, which can participate in various chemical reactions, including nucleophilic additions and cyclizations. This functional group is particularly interesting in medicinal chemistry because it can serve as a handle for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic natural products and exhibit high binding affinity to biological targets. For instance, spirooxindoles and spirocyclohexanes have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties. The compound 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile shares structural similarities with these known bioactive scaffolds, suggesting potential therapeutic applications.

The methylbutan-2-yl substituent at the 8-position adds another layer of complexity to the molecule, influencing its steric environment and electronic properties. This substituent can affect the compound's solubility, permeability, and metabolic stability, all of which are critical factors in drug development. By modulating this group, researchers can fine-tune the pharmacokinetic properties of the molecule, making it more suitable for clinical use.

In the context of modern drug discovery, computational methods play a crucial role in understanding the behavior of complex molecules like 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the conformational preferences, binding modes, and metabolic pathways of this compound. These insights are invaluable for designing experiments and optimizing synthetic routes.

One notable application of 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile is in the development of novel agrochemicals. Spirocyclic compounds have shown promise as leads for herbicides and pesticides due to their ability to interact with specific biological targets in plants and pests. The unique structural features of this compound make it a candidate for designing environmentally friendly agrochemicals that offer high efficacy while minimizing ecological impact.

The synthesis of 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent advances in catalytic methods have made it possible to construct complex spirocycles more efficiently than ever before. These advancements are not only improving the accessibility of this compound but also paving the way for new synthetic strategies in medicinal chemistry.

Future research directions for 8-(2-Methylbutan-2-yl)-1-oxaspiro[4.5]decane-4-carbonitrile may include exploring its derivatives as potential drug candidates or developing new applications in material science. The versatility of its structure allows for extensive modifications, enabling researchers to tailor its properties for specific needs. Whether it is used in pharmaceuticals or agrochemicals, this compound represents a significant contribution to the field of organic chemistry.

In conclusion,8-(2-Methylbutan-2-yl)-1-oxtaspiro[45]decane_4-carbomitrille_ (CAS No._2137630_69_22_is_a_structurally_interesting_compound_with_promisein_drug_discovery_and_agrochemical_development Its_unique_spirocyclic_framewok_and_functional_groups_make_it_a_valuable_subject_of_study_for_researchers_worldwide As_the_field_of_organic_chemistry_continues_to_evolve_this_compound_will_remain_at_the_forefront_of_innovation_and_discovery